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Compound of Interest

Compound Name: Ombrabulin

Cat. No.: B1677283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ombrabulin hydrochloride (also known as AVE8062 hydrochloride) is a synthetic, water-

soluble analog of combretastatin A4, a natural compound isolated from the South African bush

willow tree Combretum caffrum.[1][2][3] As a vascular disrupting agent (VDA), ombrabulin
selectively targets the tumor vasculature, leading to a rapid shutdown of blood flow within the

tumor and subsequent cancer cell death.[2][4] Its mechanism of action involves the inhibition of

tubulin polymerization, which is essential for microtubule formation and cell division.[1][5]

These application notes provide detailed information on the solubility of ombrabulin
hydrochloride and protocols for its use in in vitro research settings.

Physicochemical Properties
Molecular Formula: C₂₁H₂₆N₂O₆ · HCl[6]

Molecular Weight: 438.9 g/mol [6]

Appearance: White to off-white solid

Mechanism of Action: Tubulin polymerization inhibitor; binds to the colchicine-binding site on

β-tubulin.[1][2][4]
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Solubility Data
The solubility of ombrabulin hydrochloride in common laboratory solvents is crucial for the

preparation of stock and working solutions for in vitro experiments. The following table

summarizes the quantitative solubility data.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 mg/mL 227.84 mM

Ultrasonic treatment

may be required. Use

freshly opened,

anhydrous DMSO as

it is hygroscopic.[7]

Water 20 mg/mL 45.57 mM

Sonication is

recommended for

complete dissolution.

[7][8]

Experimental Protocols
Preparation of Stock Solutions
Materials:

Ombrabulin hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath
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Protocol:

Equilibrate the ombrabulin hydrochloride powder to room temperature before opening the

vial to prevent condensation.

Aseptically weigh the desired amount of ombrabulin hydrochloride powder in a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 100 mg/mL or 227.84 mM).[7]

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.[7]

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes. This is critical to avoid repeated freeze-thaw cycles which can

degrade the compound.[7]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability of Stock Solutions
Proper storage is essential to maintain the integrity and activity of ombrabulin hydrochloride

stock solutions.

Long-term storage: Store the DMSO stock solution aliquots at -80°C for up to one year.[8]

Short-term storage: For frequent use, aliquots can be stored at -20°C for up to one month.[7]

Important: Avoid repeated freeze-thaw cycles.[7] Once an aliquot is thawed, it should be

used and any remaining solution discarded.

Preparation of Working Solutions for Cell Culture
Materials:
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Thawed aliquot of ombrabulin hydrochloride DMSO stock solution

Pre-warmed, sterile complete cell culture medium (e.g., DMEM or RPMI-1640 with 10%

FBS)

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Protocol:

Thaw a single-use aliquot of the ombrabulin hydrochloride DMSO stock solution at room

temperature.

Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations for your experiment.

Crucially, ensure that the final concentration of DMSO in the cell culture medium does not

exceed 0.1%, as higher concentrations can be toxic to cells and may interfere with the

experimental results.

Prepare a vehicle control using the same final concentration of DMSO in the cell culture

medium as the highest concentration of ombrabulin hydrochloride being tested.

Gently mix the working solutions by pipetting or inverting the tubes. Do not vortex vigorously

to avoid damaging media components.

Use the freshly prepared working solutions immediately to treat the cells.

Signaling Pathway and Experimental Workflow
Signaling Pathway of Ombrabulin Hydrochloride
Ombrabulin hydrochloride acts by inhibiting tubulin polymerization, which disrupts the

formation and function of microtubules. This interference with the cytoskeleton leads to a

cascade of downstream events, primarily affecting rapidly dividing cells like endothelial cells in

the tumor vasculature. The key events include cell cycle arrest at the G2/M phase and the

induction of apoptosis.[1][9]
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Caption: Mechanism of action of Ombrabulin Hydrochloride.

General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for evaluating the efficacy of ombrabulin
hydrochloride in an in vitro setting, such as a cell viability or proliferation assay.
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Caption: General workflow for in vitro testing of Ombrabulin HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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